Cas no 1695013-28-5 (1-Butanesulfonamide, N,3,3-trimethyl-)

• Product Name: 1-Butanesulfonamide, N,3,3-trimethyl-
• CAS No: 1695013-28-5
• MF: C₇H₁₇NO₂S
• MW: 179.280380964279
• CID: 5283222
• Update Time: 2025-10-30

1-Butanesulfonamide, N,3,3-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Butanesulfonamide, N,3,3-trimethyl-

• Inchi： 1S/C7H17NO2S/c1-7(2,3)5-6-11(9,10)8-4/h8H,5-6H2,1-4H3
• InChI Key： KZIKGLLWNHDFLF-UHFFFAOYSA-N
• SMILES： C(S(NC)(=O)=O)CC(C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on 1-Butanesulfonamide, N,3,3-trimethyl-

1-Butanesulfonamide, N,3,3-trimethyl- (CAS No. 1695013-28-5): A Comprehensive Overview

1-Butanesulfonamide, N,3,3-trimethyl-, also known by its CAS registry number 1695013-28-5, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of sulfonamides, which are widely used in various applications due to their unique chemical properties. The molecule's structure consists of a butane chain with a sulfonamide group and specific methyl substitutions at the nitrogen and two positions on the butane chain. These structural features contribute to its distinctive reactivity and functionality.

The synthesis of N,3,3-trimethyl-1-butanesulfonamide involves a multi-step process that typically begins with the preparation of the corresponding sulfonyl chloride intermediate. This intermediate is then subjected to nucleophilic substitution with an amine derivative to form the sulfonamide. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact. Researchers have also explored the use of microwave-assisted synthesis techniques to accelerate reaction times while maintaining high yields.

One of the most promising applications of N,3,3-trimethyl-1-butanesulfonamide lies in its use as an intermediate in pharmaceutical chemistry. The compound's ability to act as a bioisostere for certain functional groups makes it valuable in drug design. For instance, studies have shown that this sulfonamide can mimic the activity of carboxylic acids or esters in biological systems, potentially leading to the development of novel therapeutic agents with improved pharmacokinetic profiles.

In addition to its role in drug discovery, N,3,3-trimethyl-1-butanesulfonamide has found applications in polymer science. Its ability to serve as a crosslinking agent or a compatibilizer in polymer blends has been extensively studied. Recent research has demonstrated that incorporating this compound into polymeric materials can enhance their mechanical properties and thermal stability. This makes it a candidate for use in high-performance polymers for automotive and aerospace industries.

The environmental impact of N,3,3-trimethyl-1-butanesulfonamide has also been a topic of interest. Studies have shown that under certain conditions, this compound can undergo biodegradation through microbial action. However, its persistence in aquatic environments requires careful consideration during industrial processes to prevent contamination. Regulatory agencies have established guidelines for handling and disposing of this compound to minimize its ecological footprint.

From a safety standpoint, N,3,3-trimethyl-1-butanesulfonamide exhibits low acute toxicity when handled appropriately. However, prolonged exposure or improper handling can lead to skin irritation or respiratory issues. Occupational safety protocols recommend using personal protective equipment (PPE) such as gloves and goggles when working with this compound.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of N,3,3-trimethyl-1-butanesulfonamide. Quantum mechanical calculations have revealed that the methyl substitutions at the nitrogen atom significantly influence the molecule's electron-donating capacity. This understanding has facilitated the design of more efficient catalysts based on this compound for organic transformations.

In conclusion, N,3,3-trimethyl-1-butanesulfonamide (CAS No. 1695013-28-5) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in pharmaceutical development and materials science while ongoing research continues to uncover new potential uses and optimizations for its production and application.